N~1~-(4-chlorobenzyl)-N~2~-cyclohexyl-N~2~-methylglycinamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-[cyclohexyl(methyl)amino]acetamide
• InChI: InChI=1S/C16H23ClN2O/c1-19(15-5-3-2-4-6-15)12-16(20)18-11-13-7-9-14(17)10-8-13/h7-10,15H,2-6,11-12H2,1H3,(H,18,20)
• InChI Key: QKBSZIWYHOFIPJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NCC1=CC=C(C=C1)Cl)C2CCCCC2
• Molecular Formula: C16H23ClN2O
• Molecular Weight: 294.82 g/mol

Description

N~1~-(4-chlorobenzyl)-N~2~-cyclohexyl-N~2~-methylglycinamide, commonly known as CCG-63802, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized through various methods and has shown potential in various research applications.

Scientific Research Applications

CCG-63802 has shown potential in various scientific research applications. It has been studied as a potential therapeutic agent for neurological disorders, including Alzheimer's disease and Parkinson's disease. It has also been studied as a potential anticancer agent. CCG-63802 has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.

Mechanism of Action

The mechanism of action of CCG-63802 is not fully understood. However, it has been shown to inhibit the activity of protein kinase CK2, which is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. CCG-63802 has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
CCG-63802 has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of protein kinase CK2, which is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. CCG-63802 has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.

Advantages and Limitations for Lab Experiments

CCG-63802 has several advantages for lab experiments. It is a potent inhibitor of protein kinase CK2 and has been shown to have anticancer properties. However, there are also limitations to using CCG-63802 in lab experiments. The compound has low solubility in water, which can make it difficult to use in certain experiments. Additionally, the compound has not been extensively studied in vivo, which limits its potential applications.

Future Directions

There are several future directions for research on CCG-63802. One area of research is to further investigate the mechanism of action of the compound. Another area of research is to study the potential therapeutic applications of CCG-63802 in neurological disorders and cancer. Additionally, researchers can explore modifications to the compound to improve its solubility in water and increase its potency as an inhibitor of protein kinase CK2.
Conclusion:
In conclusion, CCG-63802 is a chemical compound that has shown potential in various scientific research applications. It has been synthesized through various methods and has been shown to have anticancer properties and potential therapeutic applications in neurological disorders. While there are limitations to using CCG-63802 in lab experiments, there are also several future directions for research on the compound. Further research on CCG-63802 can lead to new insights into the mechanisms of various diseases and potential new treatments.